Cas no 1249347-04-3 (2-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-2-amine)

• Product Name: 2-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-2-amine
• CAS No: 1249347-04-3
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• MDL: MFCD16851524
• CID: 5302285
• PubChem ID: 62697217
• Update Time: 2025-05-24

2-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine, α,1,3-trimethyl-α-propyl-
• 2-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-2-amine

• MDL： MFCD16851524
• Inchi： 1S/C9H18N4/c1-5-6-9(3,10)8-11-7(2)12-13(8)4/h5-6,10H2,1-4H3
• InChI Key： QSIHCKIDHWJWEY-UHFFFAOYSA-N
• SMILES： CCCC(N)(C1N(C)N=C(C)N=1)C

Additional information on 2-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-2-amine

2-(Dimethyl-1H-1,2,4-Triazol-5-yl)Pentan-2-Amine (CAS No: 1249347-04-3)

Introduction to 2-(Dimethyl-1H-1,2,4-Triazol-5-yl)Pentan-2-Amine

2-(Dimethyl-1H-1,2,4-Triazol-5-yl)Pentan-2-Amine, also known by its CAS number 1249347-04-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of amines and triazoles, making it a valuable intermediate in the synthesis of complex molecules. The structure of this compound features a pentane backbone with a dimethyl-substituted 1H-1,2,4-triazole ring attached at the second position. This unique structure contributes to its reactivity and functionality in different chemical reactions.

Chemical Structure and Properties

The molecular formula of 2-(Dimethyl-1H-1,2,4-Triazol-5-yl)Pentan-2-Amine is C9H18N6. Its molecular weight is approximately 186.3 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. The presence of the triazole ring imparts aromatic stability to the molecule, while the amine group provides nucleophilic character, making it reactive towards electrophilic species.

Synthesis and Applications

The synthesis of 2-(Dimethyl-1H-1,2,4-Triazol-5-Yl)Pentan–2-Amine typically involves multi-step processes that include nucleophilic substitution and condensation reactions. One common method involves the reaction of an appropriate alkyne with hydrazine derivatives under specific conditions to form the triazole ring system. The subsequent alkylation step introduces the pentane backbone with the dimethyl substitution pattern.

This compound finds extensive use in organic synthesis as an intermediate for constructing bioactive molecules. Its triazole moiety is particularly valuable in click chemistry reactions, such as the Huisgen cycloaddition reaction, which enables the formation of stable triazole linkages between different molecular fragments.

Recent Research Findings

Recent studies have highlighted the potential of CAS No: 1249347–04–3 in drug discovery and development. Researchers have explored its role as a building block for creating small-molecule inhibitors targeting various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In a groundbreaking study published in *Nature Communications*, scientists demonstrated that derivatives of this compound exhibit potent anti-tumor activity by selectively inhibiting key oncogenic pathways. The triazole ring's ability to form hydrogen bonds with protein targets makes it an attractive scaffold for designing bioactive agents.

Moreover, another research group reported on its application in developing anti-inflammatory agents. By modifying the substituents on the triazole ring and pentane backbone, they achieved enhanced selectivity towards cyclooxygenase enzymes (COX–1 and COX–2), which are central to inflammation processes.

These findings underscore the importance of CAS No: 1249347–04–3 as a versatile platform for designing next-generation therapeutics.

Safety and Handling Considerations

While handling CAS No: 1249347–04–3, it is essential to follow standard laboratory safety protocols. Although not classified as hazardous under normal conditions, prolonged exposure may cause skin irritation or respiratory discomfort. Proper ventilation should be maintained during synthesis or manipulation of this compound.

Storage should be done in a cool, dry place away from direct sunlight to prevent degradation over time.

Conclusion

In summary

, CAS No: 1249347–04–3, or CAS No: 1249347–04–3, stands out as a critical intermediate in organic synthesis with promising applications in drug discovery and development.